Hybrid AuNPs-3MPS-MTX nanosystem and its evaluation for treating cervical cancer and melanoma

Nanoscale Advances Pub Date: 2023-11-17 DOI: 10.1039/D3NA00605K

Abstract

This research presents an evaluation of a hybrid material based on gold nanoparticles (AuNPs), stabilized with the thiol 3-mercapto-propanesulfonate (3MPS) and loaded with the methotrexate drug (MTX). The AuNPs-3MPS-MTX nanosystem was tested for the treatment of cervical cancer and melanoma, using the B16-F10 melanoma and HeLa cell lines. The tests performed on cell cultures assessed the efficiency of the studied nanosystem on tumor cells, as well as its toxicology.

Graphical abstract: Hybrid AuNPs-3MPS-MTX nanosystem and its evaluation for treating cervical cancer and melanoma
Hybrid AuNPs-3MPS-MTX nanosystem and its evaluation for treating cervical cancer and melanoma
Recommended Literature